Cas no 1361597-41-2 (3,4-Diamino-5-(3,4,5-trichlorophenyl)pyridine)

3,4-Diamino-5-(3,4,5-trichlorophenyl)pyridine is a heterocyclic compound featuring a pyridine core substituted with amino groups at the 3- and 4-positions and a 3,4,5-trichlorophenyl moiety at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of multiple reactive amino groups allows for further functionalization, while the trichlorophenyl substituent enhances stability and influences molecular interactions. Its well-defined aromatic system and electron-rich pyridine ring contribute to its utility in coordination chemistry and as a building block for bioactive molecules. The compound is typically characterized by high purity and consistent performance in synthetic applications.
3,4-Diamino-5-(3,4,5-trichlorophenyl)pyridine structure
1361597-41-2 structure
Product Name:3,4-Diamino-5-(3,4,5-trichlorophenyl)pyridine
CAS No:1361597-41-2
MF:C11H8Cl3N3
MW:288.560318946838
CID:4970282
Update Time:2025-05-26

3,4-Diamino-5-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3,4-Diamino-5-(3,4,5-trichlorophenyl)pyridine
    • Inchi: 1S/C11H8Cl3N3/c12-7-1-5(2-8(13)10(7)14)6-3-17-4-9(15)11(6)16/h1-4H,15H2,(H2,16,17)
    • InChI Key: DJNSISDFCBNNAM-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=C(C=1)C1C=NC=C(C=1N)N)Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 254
  • XLogP3: 3
  • Topological Polar Surface Area: 64.9

3,4-Diamino-5-(3,4,5-trichlorophenyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013026046-250mg
3,4-Diamino-5-(3,4,5-trichlorophenyl)pyridine
1361597-41-2 97%
250mg
489.60 USD 2021-06-22
Alichem
A013026046-500mg
3,4-Diamino-5-(3,4,5-trichlorophenyl)pyridine
1361597-41-2 97%
500mg
831.30 USD 2021-06-22
Alichem
A013026046-1g
3,4-Diamino-5-(3,4,5-trichlorophenyl)pyridine
1361597-41-2 97%
1g
1,445.30 USD 2021-06-22

Additional information on 3,4-Diamino-5-(3,4,5-trichlorophenyl)pyridine

Introduction to 3,4-Diamino-5-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361597-41-2)

3,4-Diamino-5-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361597-41-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with diamino and trichlorophenyl groups. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical formula of 3,4-Diamino-5-(3,4,5-trichlorophenyl)pyridine is C12H8Cl3N3. Its molecular weight is 299.57 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the substitution of a halogenated aromatic compound with an appropriate amine and the subsequent cyclization to form the pyridine ring. The synthesis process can be optimized to achieve high yields and purity, which are crucial for its use in pharmaceutical and research applications.

In recent years, 3,4-Diamino-5-(3,4,5-trichlorophenyl)pyridine has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it may have potential as a novel anti-inflammatory agent for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3,4-Diamino-5-(3,4,5-trichlorophenyl)pyridine has also been investigated for its potential as an anticancer agent. Studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colorectal cancer. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways. These findings have sparked interest in further exploring its potential as a chemotherapeutic agent.

The pharmacokinetic properties of 3,4-Diamino-5-(3,4,5-trichlorophenyl)pyridine have also been studied to assess its suitability for clinical use. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its therapeutic potential, 3,4-Diamino-5-(3,4,5-trichlorophenyl)pyridine has also been explored for its use in diagnostic applications. Its unique spectral properties make it a promising candidate for use in fluorescence-based assays and imaging techniques. Researchers have developed methods to incorporate this compound into various biomolecular probes, enabling the detection and visualization of specific cellular processes with high sensitivity and specificity.

The safety profile of 3,4-Diamino-5-(3,4,5-trichlorophenyl)pyridine has been evaluated through extensive toxicological studies. These studies have shown that it exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 3,4-Diamino-5-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361597-41-2) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field.

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